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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Biotin-16-UTP, a crucial reagent for non-
radioactive nucleic acid labeling. It covers its core molecular properties, a detailed experimental
protocol for its primary application, and a visual representation of the experimental workflow.

Core Molecular Data

Biotin-16-UTP is a uridine triphosphate analog that contains a biotin molecule attached via a
16-atom spacer arm. This modification allows for its incorporation into RNA transcripts by
various RNA polymerases. The molecule is available in two common forms: a free acid and a
tetralithium salt, each with a distinct molecular formula and weight.

Biotin-16-UTP (Tetralithium

Property Biotin-16-UTP (Free Acid)

Salt)
Molecular Formula C32H52N7010P3S[1][2][3] C32H48N7010P3SLia[4][5][6]
Molecular Weight 963.78 g/mol [1][3] 987.5 g/mol [4][5][6]
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Experimental Protocol: Non-Radioactive RNA
Labeling via In Vitro Transcription

The primary application of Biotin-16-UTP is the generation of biotin-labeled RNA probes for
various molecular biology techniques, such as in situ hybridization and Northern blotting.[1][3]
This is achieved through in vitro transcription, where Biotin-16-UTP is incorporated into the
nascent RNA strand by an RNA polymerase.

Materials:

Linearized template DNA containing the target sequence downstream of a T7, SP6, or T3
promoter

¢ Biotin-16-UTP solution (10 mM)

e ATP, CTP, GTP solutions (10 mM each)
e UTP solution (10 mM)

e 10x Transcription Buffer

e T7, SP6, or T3 RNA Polymerase

» RNase Inhibitor

* Nuclease-free water

e (Optional) DNase I, RNase-free

e (Optional) EDTA (0.5 M)

Procedure:

e Reaction Setup: On ice, combine the following reagents in a nuclease-free microcentrifuge
tube in the specified order:

o Nuclease-free water (to final volume)
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o 10x Transcription Buffer
o ATP, CTP, GTP (to a final concentration of 1 mM each)

o UTP and Biotin-16-UTP (The ratio can be optimized, a common starting point is a 2:1 or
3:1 ratio of UTP to Biotin-16-UTP)[1]

o Linearized template DNA (0.5-1 pg)
o RNase Inhibitor

o RNA Polymerase (e.g., T7 RNA Polymerase)

 Incubation: Mix the components gently by pipetting and centrifuge briefly to collect the
reaction mixture at the bottom of the tube. Incubate the reaction at 37°C for 2 hours. For
shorter transcripts (<300 nucleotides), the incubation time can be extended to 4-16 hours.[1]

o (Optional) Template Removal: To remove the DNA template, add DNase | (RNase-free) and
incubate at 37°C for 15 minutes.

o Reaction Termination: Stop the reaction by adding EDTA to a final concentration of 20-25
mM.

o Probe Purification: The labeled RNA probe can be purified using standard methods such as
ethanol precipitation or spin column chromatography to remove unincorporated nucleotides,
enzymes, and salts.

e Quantification and Storage: The concentration and labeling efficiency of the biotinylated RNA
probe can be determined by spectrophotometry or dot blot analysis. Store the purified probe
at -20°C or -80°C.

Experimental Workflow Diagram
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Reaction Preparation
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Caption: Workflow for non-radioactive RNA labeling using Biotin-16-UTP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. HighYield T7 Biotin16 RNA Labeling Kit (UTP-based), Northern Blot probes (non-
radioactive) - Jena Bioscience [jenabioscience.com]

o To cite this document: BenchChem. [Biotin-16-UTP: A Comprehensive Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588680/docs#biotin-16-utp-a-comprehensive-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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